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Compound of Interest

Compound Name: Quindecamine Acetate

Cat. No.: B10859812

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quindecamine Acetate, also known by its synonym RMI 8090DJ, is a chemical entity with
limited available information in the public domain.[1] This technical overview synthesizes the
sparse data available from chemical databases and scientific literature. Despite a
comprehensive search, detailed experimental protocols, in-depth pharmacological data, and
established signaling pathways associated with Quindecamine Acetate remain largely
undocumented in accessible scientific resources. This document serves to consolidate the
known information and highlight the significant gaps in the current understanding of this
compound.

Chemical and Physical Properties

Quindecamine Acetate is the diacetate dihydrate salt of Quindecamine.[1] The fundamental
chemical and physical properties are summarized in the table below, based on data retrieved
from publicly available chemical databases.
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Property Value Source
Molecular Formula C34H50N406 PubChem[1]
Molecular Weight 610.8 g/mol PubChem[1]

acetic acid;N,N'-bis(2-
IUPAC Name methylquinolin-4-yl)decane- PubChem[1]
1,10-diamine;dihydrate

CAS Number 5714-05-6 PubChem[1]

RMI 8090DJ, Quindecamine
Synonyms acetate [USAN], UNII- PubChem[1]
5JH93XA08W

Table 1: Physicochemical Properties of Quindecamine Acetate. This table provides a
summary of the key chemical and physical identifiers for Quindecamine Acetate.

Biological Activity and Mechanism of Action

Detailed information regarding the biological activity and mechanism of action of
Quindecamine Acetate is not available in the reviewed scientific literature. While the parent
compound, Quindecamine, is listed as a small molecule drug in some databases, specific
details on its pharmacological effects, therapeutic use, or the signaling pathways it may
modulate are absent.[2]

Searches for experimental studies, clinical trials, or pharmacological evaluations of
Quindecamine Acetate or RMI 8090DJ did not yield any substantive results. Consequently, no
signaling pathways or experimental workflows can be depicted.

Experimental Protocols

A thorough search for experimental protocols related to the synthesis, analysis, or biological
evaluation of Quindecamine Acetate did not provide any detailed methodologies. Chemical
suppliers may offer the compound for research purposes, but published experimental
procedures are not readily accessible.[3]
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Logical Relationships and Inferred Information

Given the chemical structure, which features two quinaldine moieties linked by a
decamethylene diamine chain, one might speculate on potential biological activities. The
quinaldine structure is a component of some compounds with known biological effects.
However, without experimental data, any discussion of potential mechanisms or activities of

Quindecamine Acetate would be purely speculative.

To illustrate the logical relationship between the available information, a simple diagram is

provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Quindecamine Acetate: An Overview of a Sparsely
Documented Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10859812#preliminary-research-on-quindecamine-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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